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Compound of Interest

Compound Name: GSK8175

Cat. No.: B15563726

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis,
and mechanism of action of GSK8175, a potent non-nucleoside inhibitor of the hepatitis C virus
(HCV) NS5B polymerase. The information is intended for researchers, scientists, and
professionals involved in drug discovery and development.

Chemical Structure and Properties

GSK8175 is a complex heterocyclic molecule containing a benzoxaborole moiety. Its chemical
and physical properties are summarized in the table below.
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Property Value

6-[(7-chloro-1-hydroxy-3H-2,1-benzoxaborol-5-
yl)-methylsulfonylamino]-5-cyclopropyl-2-(4-

IUPAC Name
fluorophenyl)-N-methyl-1-benzofuran-3-
carboxamide

Molecular Formula C27H23BCIFN206S

Molecular Weight 568.8 g/mol

B1(C2=C(CO1)C=C(C=C2CI)N(C3=C(C=CA4C(=
Canonical SMILES C3)OC(=C4C(=0)NC)C5=CC=C(C=C5)F)C6CC
6)S(=0)(=0)C)O

PubChem CID 71494937

Click to download full resolution via product page

Caption: Convergent synthetic approach for GSK8175.

Mechanism of Action: Inhibition of HCV NS5B
Polymerase

GSK8175 is a direct-acting antiviral agent that specifically targets the hepatitis C virus
nonstructural protein 5B (NS5B). [1]NS5B is an RNA-dependent RNA polymerase, an enzyme
essential for the replication of the viral RNA genome. [2][3] GSK8175 functions as a non-
nucleoside inhibitor (NNI). [2]Unlike nucleoside inhibitors that mimic natural substrates and get
incorporated into the growing RNA chain to cause termination, NNIs like GSK8175 bind to an
allosteric site on the NS5B enzyme. [3]An X-ray co-crystal structure of GSK8175 bound to the
NS5B protein from genotype la revealed that it binds to a distinct allosteric site located in the
"thumb" domain of the polymerase. [4]This binding event induces a conformational change in
the enzyme, rendering it inactive and thereby halting viral RNA replication. [3] The following
diagram illustrates the role of NS5B in the HCV replication cycle and its inhibition by GSK8175.
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Caption: Inhibition of HCV NS5B polymerase by GSK8175.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
e 2. mdpi.com [mdpi.com]

e 3.iasusa.org [iasusa.org]

o 4. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
and Synthesis of GSK8175]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563726#chemical-structure-and-synthesis-of-
gsk8175]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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